Cas no 54411-21-1 (Benzene,(1-chloroethyl)dimethyl- (9CI))

• Product Name: Benzene,(1-chloroethyl)dimethyl- (9CI)
• CAS No: 54411-21-1
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• CID: 382045
• PubChem ID: 41079
• Update Time: 2025-04-19

Benzene,(1-chloroethyl)dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-chloroethyl)dimethyl- (9CI)
• 1-(2-chloroethyl)-3,5-dimethylbenzene
• 54411-21-1
• DTXSID30202813
• (1-CHLOROETHYL)DIMETHYLBENZENE
• AKOS011895901
• 958027-88-8
• SCHEMBL3124697

• Inchi： 1S/C10H13Cl/c1-8-5-9(2)7-10(6-8)3-4-11/h5-7H,3-4H2,1-2H3
• InChI Key： LYTASBYXDATWJV-UHFFFAOYSA-N
• SMILES： ClCCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 168.07069
• Monoisotopic Mass: 168.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes